Cas no 79795-85-0 (Octadecanoic acid, 4-formyl-2-methoxyphenyl ester)

• Product Name: Octadecanoic acid, 4-formyl-2-methoxyphenyl ester
• CAS No: 79795-85-0
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 531946
• PubChem ID: 12191273
• Update Time: 2025-04-19

Octadecanoic acid, 4-formyl-2-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 4-formyl-2-methoxyphenyl ester
• (4-formyl-2-methoxyphenyl) octadecanoate
• SCHEMBL891656
• 79795-85-0
• DTXSID20479830
• 4-FORMYL-2-METHOXYPHENYL OCTADECANOATE

• Inchi： 1S/C26H42O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(28)30-24-20-19-23(22-27)21-25(24)29-2/h19-22H,3-18H2,1-2H3
• InChI Key： OIENANNQMBELCC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 418.30830982g/mol
• Monoisotopic Mass: 418.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 52.6Ų